Cas no 2092304-50-0 (1H-1,2,4-Triazole-5-carboxylic acid, 3-(tetrahydro-2-methyl-2H-pyran-3-yl)-)

• Product Name: 1H-1,2,4-Triazole-5-carboxylic acid, 3-(tetrahydro-2-methyl-2H-pyran-3-yl)-
• CAS No: 2092304-50-0
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• CID: 5247624
• Update Time: 2025-06-12

1H-1,2,4-Triazole-5-carboxylic acid, 3-(tetrahydro-2-methyl-2H-pyran-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-carboxylic acid, 3-(tetrahydro-2-methyl-2H-pyran-3-yl)-

• Inchi： 1S/C9H13N3O3/c1-5-6(3-2-4-15-5)7-10-8(9(13)14)12-11-7/h5-6H,2-4H2,1H3,(H,13,14)(H,10,11,12)
• InChI Key： LQJYXNGKATVLQT-UHFFFAOYSA-N
• SMILES： N1C(C(O)=O)=NC(C2CCCOC2C)=N1

Additional information on 1H-1,2,4-Triazole-5-carboxylic acid, 3-(tetrahydro-2-methyl-2H-pyran-3-yl)-

1H-1,2,4-Triazole-5-carboxylic acid, 3-(tetrahydro-2-methyl-2H-pyran-3-yl) and CAS No. 2092304-50-0: A Comprehensive Overview

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, 1H-1,2,4-Triazole-5-carboxylic acid, 3-(tetrahydro-2-methyl-2H-pyran-3-yl), identified by the CAS number 2092304-50-0, has garnered significant attention due to its unique structural properties and potential applications. This compound belongs to the triazole class, which is well-known for its versatility in medicinal chemistry. The presence of a tetrahydro-2-methyl-2H-pyran moiety in its structure adds an extra layer of complexity, making it a subject of interest for researchers exploring novel therapeutic agents.

The 1H-1,2,4-Triazole core is a heterocyclic aromatic compound characterized by a three-membered ring containing two nitrogen atoms and one carbon atom. This structural motif is renowned for its ability to interact with biological targets such as enzymes and receptors, often leading to inhibitory effects that can be exploited for therapeutic purposes. The 5-carboxylic acid group attached to the triazole ring introduces a polar functionality, enhancing solubility and reactivity. Furthermore, the 3-(tetrahydro-2-methyl-2H-pyran) substituent contributes to the molecule's overall steric environment, influencing its pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 1H-1,2,4-Triazole-5-carboxylic acid, 3-(tetrahydro-2-methyl-2H-pyran). These synthetic methodologies often involve multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the triazole ring system. Additionally, the use of protecting group strategies ensures that functional groups are selectively modified without affecting other parts of the molecule.

The pharmacological potential of CAS No. 2092304-50-0 has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes involved in metabolic pathways and receptors associated with inflammatory responses. Preliminary findings suggest that this compound exhibits inhibitory activity against certain enzymes, which could make it a valuable candidate for developing drugs targeting metabolic disorders or inflammatory diseases.

One of the most intriguing aspects of 1H-1,2,4-Triazole derivatives is their ability to modulate biological pathways through multiple mechanisms. The combination of the triazole core and the tetrahydro-pyran substituent creates a molecule with dual functionality. The triazole ring can engage with biological targets through hydrogen bonding or hydrophobic interactions, while the carboxylic acid group can participate in ionic interactions or coordinate with metal ions. This dual functionality makes it possible to design molecules with enhanced binding affinity and selectivity.

In vitro studies have demonstrated that CAS No. 2092304-50-0 possesses promising antimicrobial properties. The triazole moiety is known to disrupt fungal cell membranes by inhibiting ergosterol biosynthesis. Additionally, the carboxylic acid group may contribute to antimicrobial activity by interacting with bacterial cell walls or cytoplasmic components. These findings highlight the potential of this compound as an antimicrobial agent or as a lead structure for developing novel antibiotics.

The synthesis and characterization of 1H-1,2,4-Triazole-5-carboxylic acid, 3-(tetrahydro-2-methyl) have been refined through continuous optimization efforts. Researchers have focused on improving reaction yields and reducing byproduct formation to ensure high-quality starting materials for further studies. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the structural integrity of the compound.

Future research directions for CAS No. 2092304-50 include exploring its pharmacokinetic properties and potential side effects in animal models. Understanding how the compound is metabolized and eliminated from the body will provide crucial insights into its therapeutic window and safety profile. Additionally, computational modeling techniques can be used to predict how the molecule interacts with biological targets at an atomic level.

The development of new pharmaceuticals relies heavily on innovative chemical synthesis methods and rigorous testing protocols. The case of 1H-1,2,4-Triazole derivatives exemplifies how structural modifications can lead to compounds with unique properties and therapeutic potential. As research continues to uncover new applications for this class of molecules,CAS No 2092304500 may emerge as a key player in addressing various medical challenges.